1-(3-methoxybenzoyl)-4-(4-methylbenzyl)piperazine

• IUPAC Name: (3-methoxyphenyl)-[4-[(4-methylphenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C20H24N2O2/c1-16-6-8-17(9-7-16)15-21-10-12-22(13-11-21)20(23)18-4-3-5-19(14-18)24-2/h3-9,14H,10-13,15H2,1-2H3
• InChI Key: CPYWYBJAGNJGDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

1-(3-methoxybenzoyl)-4-(4-methylbenzyl)piperazine, also known as MeOPP, is a chemical compound that belongs to the piperazine family. It is a synthetic compound that has been used extensively in scientific research to investigate its potential therapeutic applications. MeOPP is a highly selective agonist of the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress responses.

Scientific Research Applications

1-(3-methoxybenzoyl)-4-(4-methylbenzyl)piperazine has been extensively used in scientific research to investigate its potential therapeutic applications. It has been found to have anxiolytic and antidepressant-like effects in animal models. 1-(3-methoxybenzoyl)-4-(4-methylbenzyl)piperazine has also been shown to improve cognitive function in animal models of Alzheimer's disease. In addition, 1-(3-methoxybenzoyl)-4-(4-methylbenzyl)piperazine has been found to have anti-inflammatory and neuroprotective effects in animal models of neurodegenerative diseases.

Mechanism of Action

1-(3-methoxybenzoyl)-4-(4-methylbenzyl)piperazine is a highly selective agonist of the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress responses. Activation of the 5-HT1A receptor by 1-(3-methoxybenzoyl)-4-(4-methylbenzyl)piperazine leads to the release of neurotransmitters such as serotonin, dopamine, and norepinephrine, which are involved in the regulation of mood and cognition. 1-(3-methoxybenzoyl)-4-(4-methylbenzyl)piperazine has also been shown to modulate the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of stress responses.
Biochemical and Physiological Effects:
1-(3-methoxybenzoyl)-4-(4-methylbenzyl)piperazine has been found to have anxiolytic and antidepressant-like effects in animal models. It has also been shown to improve cognitive function in animal models of Alzheimer's disease. 1-(3-methoxybenzoyl)-4-(4-methylbenzyl)piperazine has been found to have anti-inflammatory and neuroprotective effects in animal models of neurodegenerative diseases. 1-(3-methoxybenzoyl)-4-(4-methylbenzyl)piperazine has also been shown to modulate the activity of the HPA axis, which is involved in the regulation of stress responses.

Advantages and Limitations for Lab Experiments

1-(3-methoxybenzoyl)-4-(4-methylbenzyl)piperazine has several advantages as a research tool. It is a highly selective agonist of the 5-HT1A receptor, which allows for the investigation of the specific effects of 5-HT1A receptor activation. 1-(3-methoxybenzoyl)-4-(4-methylbenzyl)piperazine has also been shown to have good bioavailability, which allows for the investigation of its effects in vivo. However, 1-(3-methoxybenzoyl)-4-(4-methylbenzyl)piperazine has some limitations as a research tool. It has a relatively short half-life, which limits its duration of action. 1-(3-methoxybenzoyl)-4-(4-methylbenzyl)piperazine also has some potential side effects, such as hypothermia and sedation, which need to be taken into account when designing experiments.

Future Directions

1-(3-methoxybenzoyl)-4-(4-methylbenzyl)piperazine has shown promise as a potential therapeutic agent for the treatment of anxiety, depression, and neurodegenerative diseases. Further research is needed to investigate the potential therapeutic applications of 1-(3-methoxybenzoyl)-4-(4-methylbenzyl)piperazine in humans. Future studies should focus on the optimization of 1-(3-methoxybenzoyl)-4-(4-methylbenzyl)piperazine's pharmacokinetic properties and the investigation of its effects in clinical trials. In addition, the development of novel 5-HT1A receptor agonists based on the structure of 1-(3-methoxybenzoyl)-4-(4-methylbenzyl)piperazine may lead to the discovery of more potent and selective compounds with improved therapeutic potential.

Synthesis Methods

The synthesis of 1-(3-methoxybenzoyl)-4-(4-methylbenzyl)piperazine involves the reaction of 4-methylbenzylamine with 3-methoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with piperazine in the presence of a dehydrating agent such as thionyl chloride to yield 1-(3-methoxybenzoyl)-4-(4-methylbenzyl)piperazine. The purity of 1-(3-methoxybenzoyl)-4-(4-methylbenzyl)piperazine can be improved by recrystallization from an appropriate solvent.